Cas no 893917-04-9 (2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 893917-04-9
• MF: C₁₇H₁₆ClN₅O₂S
• MW: 389.859240531921
• CID: 5976856
• PubChem ID: 7199903
• Update Time: 2025-05-20

2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 893917-04-9
• 2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-morpholinoethanone
• 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-1-morpholin-4-ylethanone
• F1874-0772
• AKOS024615618
• 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C17H16ClN5O2S/c18-12-2-1-3-13(8-12)23-16-14(9-21-23)17(20-11-19-16)26-10-15(24)22-4-6-25-7-5-22/h1-3,8-9,11H,4-7,10H2
• InChI Key： CFHPIDSDJFBMFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2C(C=N1)=C(N=CN=2)SCC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 389.0713236g/mol
• Monoisotopic Mass: 389.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

Introduction to 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 893917-04-9)

2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 893917-04-9) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, which is a well-documented motif in medicinal chemistry, known for its broad spectrum of pharmacological effects. The presence of a sulfur atom in the structure, specifically in the form of a sulfanyl group, enhances its reactivity and binding affinity to biological targets.

The morpholine moiety in the compound’s name is another critical feature that contributes to its pharmacological profile. Morpholine derivatives are widely recognized for their ability to modulate various biological pathways, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections. The combination of these structural elements—pyrazolo[3,4-d]pyrimidine and morpholine—along with the sulfanyl group—creates a molecule with high potential for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with complex biological systems. The compound 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one has emerged as a promising candidate in this context. Its dual functionality—the pyrazolo[3,4-d]pyrimidine core and the morpholine-sulfanyl moiety—suggests that it may exhibit multiple mechanisms of action, which could be particularly advantageous in treating multifactorial diseases.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are key players in signal transduction pathways that regulate cell growth, division, and apoptosis. By targeting these enzymes, compounds like 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one could disrupt cancer cell proliferation and induce apoptosis. Preliminary studies have shown that derivatives of pyrazolo[3,4-d]pyrimidine have inhibitory effects on several kinases, including tyrosine kinases and serine/threonine kinases.

The sulfanyl group in the molecule is particularly noteworthy for its ability to form hydrogen bonds and coordinate with metal ions, which can enhance binding affinity to biological targets. This feature makes the compound an attractive scaffold for designing drugs with improved solubility and bioavailability. Additionally, the morpholine ring can serve as a pharmacophore that interacts with specific amino acid residues in protein targets, further optimizing drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one to their biological targets with remarkable accuracy. These computational studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level. For instance, molecular docking simulations have revealed that this compound can bind to ATP-binding pockets of kinases with high affinity.

The chlorophenyl group in the structure is another important feature that influences the compound’s pharmacokinetic properties. Chlorophenyl derivatives are known for their ability to enhance lipophilicity and metabolic stability, which can improve drug absorption and reduce degradation rates in vivo. This characteristic makes 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one a promising candidate for further development as an oral therapeutic agent.

In clinical settings, the potential applications of this compound are vast. Beyond its role as a kinase inhibitor, it may also exhibit anti-inflammatory properties by modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The morpholine moiety has been shown to interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, suggesting that this compound could serve as a lead for developing novel anti-inflammatory drugs.

Another area where this compound shows promise is in the treatment of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Pyrazolo[3,4-d]pyrimidine derivatives have been reported to cross the blood-brain barrier and exert neuroprotective effects by inhibiting enzymes involved in oxidative stress and neuroinflammation. The presence of both sulfanyl and morpholine groups may enhance its ability to penetrate neural tissues and interact with neurotransmitter receptors.

The synthesis of 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[3,4-d]pyrimidine core efficiently. The introduction of the sulfanyl group at position 4 of the pyrimidine ring has been achieved using sulfur-containing reagents under controlled conditions.

The morpholine ring is typically introduced through nucleophilic substitution reactions or cyclization processes that involve morpholine derivatives as key intermediates. These synthetic strategies have been optimized over several iterations to maximize yield while minimizing side reactions. The final product is purified using techniques such as column chromatography or recrystallization to obtain high-purity material suitable for biological testing.

Evaluation of 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-1-(morpholin-4-yethyl)ethanone (CAS No. 893917049) involves both in vitro and in vivo studies to assess its biological activity and pharmacokinetic properties. In vitro assays are conducted using cell lines overexpressing target enzymes or receptors to determine binding affinities (Ki values) and inhibitory effects on enzymatic activity. These studies provide preliminary evidence of the compound’s potential therapeutic value before moving on to more complex preclinical evaluations.

In vivo studies involve administering the compound to animal models at various doses to assess its efficacy against specific diseases or conditions. Pharmacokinetic parameters such as absorption (AUC), distribution (Vd), metabolism (Cmax), elimination half-life (t½), clearance (Cl), bioavailability (%), protein binding (%), volume distribution (%), half-life (%), clearance (%), bioavailability (%), volume distribution (%), half-life (%), clearance (%), bioavailability (%), volume distribution (%), half-life (%). These parameters help determine whether